Cas no 1001414-09-0 (1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo2,3-bpyridine)

• Product name: 1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo2,3-bpyridine
• CAS No: 1001414-09-0
• MF: C₁₃H₈ClIN₂O₂S
• MW: 418.637292861938
• MDL: MFCD08741538
• CID: 1004574
• PubChem ID: 329771974

1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]Pyridine, 5-Chloro-3-Iodo-1-(Phenylsulfonyl)-
• 1-(benzenesulfonyl)-5-chloro-3-iodopyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,5-chloro-3-iodo-1-(phenylsulfonyl)-
• 1001414-09-0
• AS-77228
• DB-215978
• MFCD08741538
• VZXZRNATZJUUQW-UHFFFAOYSA-N
• 1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• AKOS015840668
• DTXSID60640128
• 1-(Benzenesulfonyl)-5-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine
• 5-CHLORO-3-IODO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE
• AB48829
• SCHEMBL1266871
• BQB41409
• CS-0005053
• E78408
• 1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo2,3-bpyridine

• MDL： MFCD08741538
• Inchi： InChI=1S/C13H8ClIN2O2S/c14-9-6-11-12(15)8-17(13(11)16-7-9)20(18,19)10-4-2-1-3-5-10/h1-8H
• InChI Key： VZXZRNATZJUUQW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC(=C3)Cl)I

Computed Properties

• Exact Mass: 417.90400
• Monoisotopic Mass: 417.90397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.34000
• LogP: 4.61210

1-Benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo2,3-bpyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：